molecular formula C9H15N3O2S2 B2675489 4-(1,2-Dimethylimidazol-4-yl)sulfonylthiomorpholine CAS No. 1436086-32-6

4-(1,2-Dimethylimidazol-4-yl)sulfonylthiomorpholine

Cat. No.: B2675489
CAS No.: 1436086-32-6
M. Wt: 261.36
InChI Key: SXVNZWVFGBJPCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,2-Dimethylimidazol-4-yl)sulfonylthiomorpholine, also known as DMTSM, is a chemical compound with the molecular formula C10H17N3O2S2 . The CAS Number of this compound is 1436086-32-6 . It is a powder at room temperature .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . The storage temperature is room temperature .

Scientific Research Applications

Reactivity and Scope of Sulfonyl Compounds

  • Sulfonyl compounds, such as 2,3-Dimethylimidazole-1-sulfonyl azide triflate, react with indoles to produce various compounds under different conditions. These reactions showcase the sulfonyl group's reactivity towards carbon nucleophiles, potentially providing a foundation for synthesizing novel derivatives, including thiomorpholine derivatives (Mei-Hua Shen et al., 2015).

Applications in Bioactive Compound Synthesis

  • The synthesis of sulfonamide derivatives, incorporating sulfonyl and other pharmacophores, has been explored for producing compounds with potential bioactivities. These compounds have been evaluated for their inhibitory effects on enzymes like carbonic anhydrase and acetylcholinesterase, showcasing the versatility of sulfonyl-containing compounds in medicinal chemistry (Dilan Ozmen Ozgun et al., 2019).

Innovative Synthesis Approaches

  • Research on ionic liquids, such as 1,3-disulfonic acid imidazolium hydrogen sulfate, emphasizes the development of efficient catalysts for synthesizing complex organic molecules, including those with sulfonyl groups. These catalysts facilitate reactions under environmentally friendly conditions, potentially applicable to synthesizing "4-(1,2-Dimethylimidazol-4-yl)sulfonylthiomorpholine" derivatives (A. Zare et al., 2013).

Antimicrobial and Anticancer Potentials

  • Sulfonyl and carbamate derivatives of key intermediates have been synthesized and evaluated for their antimicrobial activities, demonstrating the potential of sulfonyl-containing compounds in developing new antimicrobial agents. These studies suggest that modifications of the sulfonyl group can lead to significant biological activities, which might be relevant for derivatives of "this compound" (D. B. Janakiramudu et al., 2017).

Safety and Hazards

The safety information for 4-(1,2-Dimethylimidazol-4-yl)sulfonylthiomorpholine includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .

Properties

IUPAC Name

4-(1,2-dimethylimidazol-4-yl)sulfonylthiomorpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N3O2S2/c1-8-10-9(7-11(8)2)16(13,14)12-3-5-15-6-4-12/h7H,3-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SXVNZWVFGBJPCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CN1C)S(=O)(=O)N2CCSCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1436086-32-6
Record name 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]thiomorpholine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.